ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 3-[(5-methyl-1,2-oxazole-3-carbonyl)amino]benzoate
• InChI: InChI=1S/C14H14N2O4/c1-3-19-14(18)10-5-4-6-11(8-10)15-13(17)12-7-9(2)20-16-12/h4-8H,3H2,1-2H3,(H,15,17)
• InChI Key: VUCSLGWEUFXZDZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=NOC(=C2)C
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

Ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate, also known as MIBI, is a chemical compound that has been widely used in scientific research. This molecule is a member of the benzamide family and has a molecular weight of 320.35 g/mol. MIBI is a yellowish crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol.

Mechanism of Action

Ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is a lipophilic molecule that enters cells via passive diffusion. Once inside the cell, this compound is trapped by the mitochondria due to its positive charge. The mechanism of action of this compound is based on the fact that cancer cells have a higher metabolic rate than normal cells, which results in increased mitochondrial activity. Therefore, this compound accumulates more in cancer cells than in normal cells, allowing for the detection of cancerous tissue.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity levels in animal studies. In humans, this compound has been used as a diagnostic agent for over 20 years with no reported adverse effects. This compound is rapidly cleared from the body, with a half-life of approximately 6 hours.

Advantages and Limitations for Lab Experiments

One of the main advantages of ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate is its high selectivity for cancer cells. This allows for the detection of cancerous tissue with high accuracy. Additionally, this compound has a short half-life, which reduces the radiation exposure to patients. However, one limitation of this compound is its low sensitivity for small tumors. Additionally, this compound is not effective for detecting tumors in certain organs such as the liver and pancreas.

Future Directions

There are several future directions for the use of ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate in scientific research. One area of interest is the development of new imaging techniques that can improve the sensitivity of this compound for detecting small tumors. Additionally, there is ongoing research into the use of this compound for imaging other types of cancer such as breast and prostate cancer. Another area of interest is the use of this compound for targeted drug delivery to cancer cells. This involves conjugating this compound with drugs that can selectively target cancer cells, allowing for more effective treatment with fewer side effects.
Conclusion:
In conclusion, this compound is a useful compound that has been widely used in scientific research for imaging studies. Its high selectivity for cancer cells makes it a valuable tool for the detection of cancerous tissue. While there are limitations to its use, ongoing research is focused on improving its sensitivity and expanding its applications to other types of cancer.

Scientific Research Applications

Ethyl 3-{[(5-methyl-3-isoxazolyl)carbonyl]amino}benzoate has been widely used in scientific research as a tracer molecule for imaging studies. Specifically, this compound is used in nuclear medicine imaging techniques such as single-photon emission computed tomography (SPECT) and positron emission tomography (PET). This compound is used to image the myocardium, brain, and various types of cancer.